BENGHE Methodological & Application

Check Availability & Pricing

Application of CP-316819 in Studying Brain
Energy Metabolism: Application Notes and
Protocols

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: CP-316819

Cat. No.: B1250721

For Researchers, Scientists, and Drug Development Professionals

Introduction

CP-316819, a potent and selective inhibitor of glycogen phosphorylase (GP), has emerged as
a critical pharmacological tool for investigating the role of brain glycogen in energy metabolism
and neuroprotection. Brain glycogen, primarily stored in astrocytes, serves as an energy
reservoir that can be mobilized during periods of high energy demand or metabolic stress, such
as hypoglycemia and ischemia. By inhibiting the breakdown of glycogen, CP-316819 allows for
the experimental manipulation of brain glycogen levels, providing valuable insights into its
physiological and pathological significance. These application notes provide a comprehensive
overview of the use of CP-316819 in neuroscience research, including detailed experimental
protocols and a summary of key quantitative findings.

Mechanism of Action

CP-316819 exerts its effect by inhibiting glycogen phosphorylase, the rate-limiting enzyme in
glycogenolysis.[1] This inhibition leads to an accumulation of glycogen within astrocytes under
normoglycemic conditions. A noteworthy characteristic of CP-316819 is that its inhibitory effect
is attenuated at low glucose concentrations, permitting the utilization of the stored glycogen
when glucose availability is limited.[2] This unique property makes it an invaluable tool for
studying the neuroprotective effects of elevated brain glycogen stores during metabolic crises.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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